![molecular formula C22H28N2O3S B3570638 N-(3,4-dimethylphenyl)-N-[4-(1-piperidinylcarbonyl)benzyl]methanesulfonamide](/img/structure/B3570638.png)
N-(3,4-dimethylphenyl)-N-[4-(1-piperidinylcarbonyl)benzyl]methanesulfonamide
Overview
Description
N-(3,4-dimethylphenyl)-N-[4-(1-piperidinylcarbonyl)benzyl]methanesulfonamide, also known as JP-8000, is a compound with potential applications in scientific research.
Scientific Research Applications
N-(3,4-dimethylphenyl)-N-[4-(1-piperidinylcarbonyl)benzyl]methanesulfonamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in a variety of cellular processes including calcium signaling, protein folding, and neurotransmitter release. This compound has been used in studies investigating the role of the sigma-1 receptor in neuroprotection, neurodegeneration, and addiction.
Mechanism of Action
N-(3,4-dimethylphenyl)-N-[4-(1-piperidinylcarbonyl)benzyl]methanesulfonamide acts as a sigma-1 receptor agonist, meaning it binds to and activates the receptor. Activation of the sigma-1 receptor has been shown to have a variety of effects on cellular processes, including modulation of ion channels, regulation of intracellular calcium levels, and modulation of the endoplasmic reticulum stress response. The exact mechanism by which this compound exerts its effects is still being investigated.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, which may be related to its potential as a treatment for addiction. It has also been shown to have neuroprotective effects in models of Parkinson's disease and stroke. Additionally, this compound has been shown to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-(3,4-dimethylphenyl)-N-[4-(1-piperidinylcarbonyl)benzyl]methanesulfonamide is its high affinity for the sigma-1 receptor, which allows for selective activation of this receptor. However, this compound is a relatively new compound and its full range of effects and limitations are still being investigated. Additionally, the synthesis of this compound is complex and may be difficult to reproduce in some laboratory settings.
Future Directions
There are several potential future directions for research involving N-(3,4-dimethylphenyl)-N-[4-(1-piperidinylcarbonyl)benzyl]methanesulfonamide. One area of interest is the role of the sigma-1 receptor in neurodegenerative diseases such as Alzheimer's and Huntington's disease. This compound may also have potential applications in the treatment of addiction and autoimmune diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential limitations and side effects.
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-N-[[4-(piperidine-1-carbonyl)phenyl]methyl]methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O3S/c1-17-7-12-21(15-18(17)2)24(28(3,26)27)16-19-8-10-20(11-9-19)22(25)23-13-5-4-6-14-23/h7-12,15H,4-6,13-14,16H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWHPQQRQNNXSMH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(CC2=CC=C(C=C2)C(=O)N3CCCCC3)S(=O)(=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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